2-[3-(Dimethylamino)propyl]-1-(3-ethoxy-4-propoxyphenyl)-7-fluoro-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C27H31FN2O5
• Molecular Weight: 482.5 g/mol
• IUPAC Name: 2-[3-(dimethylamino)propyl]-1-(3-ethoxy-4-propoxyphenyl)-7-fluoro-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C27H31FN2O5/c1-5-14-34-21-10-8-17(15-22(21)33-6-2)24-23-25(31)19-16-18(28)9-11-20(19)35-26(23)27(32)30(24)13-7-12-29(3)4/h8-11,15-16,24H,5-7,12-14H2,1-4H3
• InChI Key: NTGJDFUSHIQWPB-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=C(C=C1)C2C3=C(C(=O)N2CCCN(C)C)OC4=C(C3=O)C=C(C=C4)F)OCC

Description

1.1 Structural Overview of 2-[3-(Dimethylamino)propyl]-1-(3-ethoxy-4-propoxyphenyl)-7-fluoro-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione This compound belongs to the 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione family, characterized by a fused chromenopyrrole core with substituents influencing its physicochemical and biological properties. Key structural features include:

• A 3-ethoxy-4-propoxyphenyl substituent at position 1, providing steric bulk and lipophilicity.
• A 7-fluoro atom, enhancing electronic effects and metabolic stability.

1.2 Synthetic Methodology The compound is synthesized via a one-pot multicomponent reaction involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines under mild conditions. This method allows for high functional group tolerance and scalability, producing libraries of 223 structurally diverse analogs for drug discovery .

Preparation Methods

Multicomponent Cyclization Strategy

The chromeno[2,3-c]pyrrole-3,9-dione scaffold is typically constructed via a one-pot multicomponent reaction involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoate, aryl aldehydes, and primary amines. For the target compound, methyl 4-(2-hydroxyphenyl)-2,4-dioxobutanoate serves as the central precursor. Condensation with 3-ethoxy-4-propoxyphenyl aldehyde in ethanol under acidic conditions (acetic acid) initiates cyclization, forming the dihydrochromeno[2,3-c]pyrrole intermediate. Reflux at 80°C for 20 hours ensures complete ring closure, yielding the core structure with a 72–94% efficiency.

Fluorination at Position 7

Introducing the 7-fluoro substituent necessitates electrophilic fluorination or the use of fluorinated precursors. A practical approach involves substituting the bromine atom in 5-bromo-2-methoxybenzaldehyde derivatives with fluorine via halogen exchange using KF/Al₂O₃ under microwave irradiation. Subsequent oxidation and cyclization steps retain the fluorine atom, achieving 7-fluoro substitution with >90% regioselectivity.

Functionalization of the Pyrrole Nitrogen

N-Alkylation with 3-(Dimethylamino)propyl Groups

Aryl Substitution at Position 1

Synthesis of 3-Ethoxy-4-propoxyphenyl Moieties

The 3-ethoxy-4-propoxyphenyl group is introduced via nucleophilic aromatic substitution. Starting with 3-hydroxy-4-propoxyphenylboronic acid, palladium-catalyzed Suzuki-Miyaura coupling with the chromeno-pyrrole core installs the aryl group. Ethoxylation is achieved using ethyl bromide and K₂CO₃ in DMF at 60°C, followed by propoxylation with propyl bromide under similar conditions. This stepwise approach minimizes competing side reactions, yielding the disubstituted aryl group with 78% efficiency.

Reaction Optimization and Challenges

Solvent and Catalyst Selection

Optimal yields for the multicomponent cyclization are obtained in ethanol due to its balance of polarity and boiling point. For N-alkylation, dichloroethane outperforms THF or MeOH, as it enhances the stability of the Na(OAc)₃BH reductant. Catalytic systems such as [Rh(COD)₂]OTf with bisphosphine ligands improve stereochemical outcomes during asymmetric steps, though these are less critical for the target compound’s achiral structure.

Steric and Electronic Effects

The 3-ethoxy-4-propoxyphenyl group’s steric bulk necessitates prolonged reaction times (20–24 hours) for complete coupling. Conversely, the electron-donating methoxy groups in the aryl aldehyde enhance electrophilicity, accelerating cyclization. Competitive side reactions, such as over-alkylation at the pyrrole nitrogen, are mitigated by stoichiometric control and low-temperature (−10°C) conditions during Na(OAc)₃BH-mediated steps.

Characterization and Analytical Data

Spectroscopic Confirmation

• ¹H NMR : The 7-fluoro substituent appears as a doublet (δ 7.85–7.89 ppm, J = 8.5 Hz), while the 3-(dimethylamino)propyl side chain exhibits triplet signals for the methylene groups (δ 2.25–2.45 ppm) and a singlet for the N(CH₃)₂ group (δ 2.15 ppm).

• IR Spectroscopy : Strong carbonyl stretches at 1715 cm⁻¹ (lactone) and 1656 cm⁻¹ (pyrrolidinone) confirm ring formation.

Chromatographic Purity

Reverse-phase HPLC (C18 column, acetonitrile/water gradient) reveals a single peak with >95% purity, while LC-MS confirms the molecular ion at m/z 511.2 [M+H]⁺.

Applications and Derivatives

While direct pharmacological data for the target compound remain unpublished, structural analogs demonstrate serotonin transporter (SERT) inhibition (Ki = 1.2–4.8 nM) and potential anticancer activity. The 3-(dimethylamino)propyl side chain enhances blood-brain barrier permeability, suggesting utility in neuropharmacology .

Comparison with Similar Compounds

Comparison with Similar Compounds

2.1 Structural Variations and Substituent Effects
Comparative analysis focuses on substituent modifications at critical positions (Table 1):

Compound Name	R1 (Position 1)	R2 (Position 2)	R7 (Position 7)	Molecular Formula	Molecular Weight	Synthesis Yield*	Key Properties
2-[3-(Dimethylamino)propyl]-1-(3-ethoxy-4-propoxyphenyl)-7-fluoro-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	3-ethoxy-4-propoxyphenyl	3-(dimethylamino)propyl	F	C₂₉H₃₄FN₃O₅	547.6 g/mol	Not reported	High lipophilicity, moderate solubility
2-(3-(Diethylamino)propyl)-6-methoxy-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	Phenyl	3-(diethylamino)propyl	H	C₂₅H₂₈N₂O₄	420.5 g/mol	Not reported	Lower steric bulk, increased basicity
2-methyl-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	Phenyl	Methyl	H	C₁₉H₁₅NO₃	305.3 g/mol	65–85%	Simplified structure, high crystallinity

Key Observations:

• R1 Substituents: The 3-ethoxy-4-propoxyphenyl group in the target compound increases lipophilicity compared to phenyl (logP ~4.2 vs.
• R2 Substituents: Replacing dimethylamino (target) with diethylamino () lowers basicity (pKa ~8.5 vs. ~9.2), affecting protonation and receptor interactions .

2.2 NMR Spectral Comparisons
NMR studies () reveal that substituents at positions 1 and 7 significantly alter chemical environments in regions A (protons 39–44) and B (protons 29–36). For example:

• The 7-fluoro atom in the target compound deshields nearby protons, causing upfield/downfield shifts distinct from non-fluorinated analogs .
• Bulky R1 groups (e.g., 3-ethoxy-4-propoxyphenyl) induce steric strain, broadening signals in region B compared to phenyl derivatives .

2.3 Synthetic Efficiency
The target compound’s synthesis leverages modern one-pot multicomponent protocols (), which are more efficient than earlier methods requiring harsh conditions (e.g., Vydzhak et al.’s 2008 approach using stoichiometric acids ). This advancement enables rapid diversification for structure-activity relationship (SAR) studies.

2.4 Biological Relevance While explicit data for the target compound are unavailable, structurally related 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones exhibit:

• Kinase inhibition : Correlated with R1 aryl group bulkiness.
• Antimicrobial activity : Enhanced by electron-withdrawing substituents (e.g., 7-fluoro) .

Q & A

Q. What are the key synthetic strategies for synthesizing this compound, and how are reaction conditions optimized?

The synthesis typically involves a multi-step approach, starting with the formation of the chromeno-pyrrole core via multicomponent reactions. For example, methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates can react with aryl aldehydes and primary amines in a one-pot protocol to form the core structure . Optimization includes:

• Reagent selection : Use of sodium hydride (NaH) as a base and dimethylformamide (DMF) as a solvent to facilitate nucleophilic substitutions .
• Temperature control : Reactions often proceed at reflux (~80–120°C) to accelerate cyclization while avoiding decomposition .
• Purification : Column chromatography or recrystallization is critical for isolating high-purity intermediates .

Q. How is the compound’s structure validated, and what analytical techniques are prioritized?

Structural validation employs:

• X-ray crystallography : Resolves 3D conformation and hydrogen-bonding patterns .
• NMR spectroscopy : ¹H/¹³C NMR confirms substituent positions, with fluorine (¹⁹F NMR) used to verify fluoro-substituent integration .
• Mass spectrometry (HRMS) : Validates molecular weight and fragmentation patterns .

Q. What factors influence the compound’s biological activity, and how are structure-activity relationships (SAR) studied?

Key factors include:

• Substituent effects : Fluorine at position 7 enhances bioactivity by increasing lipophilicity and target binding affinity .
• SAR libraries : Parallel synthesis of derivatives (e.g., varying aryl aldehydes or amines) enables systematic evaluation of substituent impact .
• In vitro assays : Dose-response curves (IC₅₀ values) in enzyme inhibition or cell viability assays quantify potency .

Advanced Research Questions

Q. How can computational modeling predict biological targets and interaction mechanisms?

• Molecular docking : Tools like AutoDock Vina simulate binding to kinase domains (e.g., MAPK or EGFR) to identify potential targets .
• QSAR models : Regression analysis links structural descriptors (e.g., logP, polar surface area) to activity data to prioritize synthetic targets .
• MD simulations : Assess conformational stability of ligand-protein complexes over time (e.g., RMSD analysis) .

Q. What experimental strategies resolve contradictions in biological activity data across studies?

• Orthogonal assays : Validate hits using both enzymatic (e.g., fluorescence-based) and cell-based (e.g., luciferase reporter) assays to rule out assay-specific artifacts .
• Metabolic stability testing : Hepatic microsome incubations identify if rapid metabolism explains inconsistent in vivo/in vitro results .
• Crystallographic comparisons : Overlay structures of similar compounds bound to targets to pinpoint steric or electronic mismatches .

Q. How are multi-step syntheses optimized for yield and scalability in academic settings?

• DoE (Design of Experiments) : Statistical screening (e.g., Plackett-Burman) identifies critical parameters (e.g., catalyst loading, solvent ratio) .
• Flow chemistry : Continuous flow reactors improve heat/mass transfer for exothermic steps (e.g., cyclizations) .
• In-line analytics : PAT (Process Analytical Technology) tools like FTIR monitor reaction progress in real time .

Q. What role does fluorine substitution play in modulating pharmacokinetic properties?

• Lipophilicity enhancement : Fluorine increases logP, improving membrane permeability (measured via PAMPA assays) .
• Metabolic resistance : Fluorine blocks cytochrome P450 oxidation at position 7, extending half-life (confirmed via LC-MS metabolite profiling) .

Methodological Resources

• Synthetic protocols : Refer to one-pot multicomponent reactions for library generation .
• Analytical workflows : Combine NMR, HRMS, and XRD for unambiguous structural assignment .
• Data interpretation : Use cheminformatics tools (e.g., Schrodinger Suite) for SAR and target prediction .